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Compound of Interest

Compound Name: N-acetyl-D-talosamine-13C

Cat. No.: B12399289 Get Quote

Technical Guide: N-acetyl-D-talosamine-13C
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on N-acetyl-D-talosamine-13C, a

stable isotope-labeled derivative of the amino sugar N-acetyl-D-talosamine. This document

consolidates available data on its chemical properties, supplier information, and potential

applications, with a focus on its use in research and development.

Compound Information
N-acetyl-D-talosamine-13C is a valuable tool in metabolic research, serving as a tracer to

elucidate biochemical pathways and as an internal standard for quantitative analysis by mass

spectrometry and nuclear magnetic resonance (NMR) spectroscopy.[1]

Chemical and Physical Properties
While specific experimental data for the 13C-labeled variant is not readily available in public

literature, the properties of the unlabeled N-acetyl-D-talosamine provide a close reference.
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Property Value Source

CAS Number 875654-29-8 [2]

Molecular Formula C₇¹³CH₁₅NO₆ ChemBK

Molecular Weight Approximately 222.2 g/mol United States Biological

Appearance
White crystalline powder

(unlabeled)
[3]

Melting Point ~128-132 °C (unlabeled) [3]

Solubility
Soluble in water, methanol,

and ethanol (unlabeled)
[3]

Supplier Information
Several suppliers offer N-acetyl-D-talosamine-13C for research purposes. It is recommended

to contact the suppliers directly for the most current information on availability, purity, and

pricing.

Supplier Product Name Catalog Number

MedchemExpress N-acetyl-D-talosamine-13C HY-146986S

United States Biological N-Acetyl-D-[1-13C]talosamine 165291

Pharmaffiliates N-Acetyl-D-[1-13C]talosamine PA STI 003590

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of N-acetyl-D-talosamine-13C are not

explicitly published. However, the synthesis would likely follow established methods for

preparing unlabeled N-acetyl-D-talosamine, utilizing a 13C-labeled precursor. The primary

route for synthesizing N-acetyl-D-talosamine is through the epimerization of the more common

and readily available N-acetyl-D-glucosamine.[4][5]

General Enzymatic Synthesis Pathway
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The enzymatic synthesis of N-acetyl-D-talosamine can be achieved from N-acetyl-D-

glucosamine.[3] This process can be adapted for the 13C-labeled compound by starting with

the appropriately labeled N-acetyl-D-glucosamine.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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